Cas no 3800-86-0 (Dexamethasone Hemisuccinate)

• Product Name: Dexamethasone Hemisuccinate
• CAS No: 3800-86-0
• MF: C₂₆H₃₃FO₈
• MW: 492.53383231163
• CID: 318412
• PubChem ID: 235849
• Update Time: 2025-10-30

Dexamethasone Hemisuccinate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16a)-
• 1,4-PREGNADIEN-9A-FLUORO-16A-METHYL-11B,17A,21-TRIOL3,20-DIONE21-HEMISUCCINATE
• 4-[2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoic acid
• Dexamethasone Hemisuccinate
• Deltasol
• Dexamethasone 21-hemisuccinate
• dexamethasone succinate
• 9UY5TBO121
• NSC37630
• Q27273259
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11.BETA.,17,21-TRIHYDROXY-16.ALPHA.-METHYL-, 21-(HYDROGEN SUCCINATE)
• IEKLVCVEJCEIJD-LYRWTKHRSA-N
• NSC 37630
• UNII-9UY5TBO121
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(3-CARBOXY-1-OXOPROPOXY)-9-FLUORO-11,17-DIHYDROXY-16-METHYL-, (11.BETA.,16.ALPHA.)-
• 3800-86-0
• Pregna-1,4-diene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11beta,16alpha)-
• DTXSID90191416
• NSC-37630
• (11beta,16alpha)-21-(3-Carboxy-1-oxopropoxy)-9-fluoro-11,17-dihydroxy-16-methylpregna-1,4-diene-3,20-dione
• SCHEMBL17170544
• (11ss,16a)-21-(3-Carboxy-1-oxopropoxy)-9-fluoro-11,17-dihydroxy-16-methyl-pregna-1,4-diene-3,20-dione

• Inchi： 1S/C26H33FO8/c1-14-10-18-17-5-4-15-11-16(28)8-9-23(15,2)25(17,27)19(29)12-24(18,3)26(14,34)20(30)13-35-22(33)7-6-21(31)32/h8-9,11,14,17-19,29,34H,4-7,10,12-13H2,1-3H3,(H,31,32)/t14-,17+,18+,19+,23+,24+,25+,26+/m1/s1
• InChI Key： IEKLVCVEJCEIJD-LYRWTKHRSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)[C@](C(COC(CCC(=O)O)=O)=O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 492.21600
• Monoisotopic Mass: 492.21594617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 138

Experimental Properties

• PSA: 138.20000
• LogP: 2.31140

Additional information on Dexamethasone Hemisuccinate

Dexamethasone Hemisuccinate (CAS No. 3800-86-0): A Comprehensive Overview in Modern Pharmaceutical Research

Dexamethasone Hemisuccinate, chemically designated as 21-hydroxy-9α-fluoro-11β,17-dioxopregna-1,4-dien-3,20-dione monohemisuccinate, is a synthetic corticosteroid with significant therapeutic applications. This compound, identified by its unique CAS No. 3800-86-0, has garnered considerable attention in the field of pharmaceutical chemistry due to its potent anti-inflammatory and immunosuppressive properties. The hemisuccinate ester form enhances its solubility and bioavailability, making it a preferred choice for parenteral administration.

The mechanism of action of Dexamethasone Hemisuccinate revolves around its ability to bind to glucocorticoid receptors, thereby modulating gene expression and inhibiting the production of pro-inflammatory cytokines. This mechanism has been extensively studied and validated in numerous clinical trials, establishing its efficacy in treating a wide range of inflammatory and autoimmune disorders. Recent advancements in molecular biology have further elucidated the intricate signaling pathways modulated by this compound, providing new insights into its therapeutic potential.

One of the most compelling aspects of Dexamethasone Hemisuccinate is its versatility in therapeutic applications. Beyond its well-documented use in managing conditions such as asthma, rheumatoid arthritis, and severe allergies, recent research has explored its role in oncology and neurology. Studies have demonstrated that Dexamethasone Hemisuccinate can inhibit the growth of certain cancer cells by inducing apoptosis and suppressing angiogenesis. Additionally, its neuroprotective properties have been investigated in models of traumatic brain injury and neurodegenerative diseases, suggesting promising avenues for future treatment strategies.

The pharmacokinetic profile of Dexamethasone Hemisuccinate is another critical aspect that contributes to its clinical relevance. The hemisuccinate ester formulation improves oral bioavailability compared to the free dexamethasone molecule, allowing for more convenient dosing regimens. Furthermore, its relatively short half-life ensures that therapeutic levels can be maintained without excessive accumulation, reducing the risk of side effects. These pharmacokinetic advantages have made it a cornerstone in the management of acute exacerbations of chronic inflammatory diseases.

Recent clinical trials have also highlighted the compound's role in critical care medicine. In patients with severe COVID-19 pneumonia, Dexamethasone Hemisuccinate has been shown to reduce mortality rates by mitigating lung inflammation and improving oxygenation. This finding underscores the compound's importance in managing acute respiratory distress syndrome (ARDS) caused by various etiologies. The results from these trials have not only reinforced existing guidelines but also prompted further investigation into combination therapies involving Dexamethasone Hemisuccinate.

In addition to its anti-inflammatory effects, Dexamethasone Hemisuccinate has demonstrated significant potential in immunosuppressive therapies. Its ability to dampen excessive immune responses has made it a valuable agent in preventing graft-versus-host disease (GVHD) after allogeneic hematopoietic stem cell transplantation. Ongoing research is exploring novel applications in autoimmune diseases such as multiple sclerosis and systemic lupus erythematosus, where modulating immune dysregulation is crucial for disease management.

The synthesis and characterization of Dexamethasone Hemisuccinate have also seen notable advancements in recent years. Modern synthetic methodologies have enabled the production of high-purity batches with minimal impurities, ensuring consistent pharmaceutical quality. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in verifying the structural integrity and purity of the compound. These advancements have not only improved manufacturing processes but also facilitated rigorous quality control measures.

The regulatory landscape for Dexamethasone Hemisuccinate reflects its established therapeutic value and widespread use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have approved various formulations for different indications, underscoring their safety and efficacy profiles. However, ongoing research continues to refine dosing guidelines and explore new applications, ensuring that this compound remains at the forefront of modern medicine.

Future directions in Dexamethasone Hemisuccinate research are likely to focus on optimizing delivery systems and exploring synergistic combinations with other therapeutic agents. Nanotechnology-based drug delivery platforms are being investigated to enhance targeted delivery and reduce systemic side effects. Additionally, combination therapies involving Dexamethasone Hemisuccinate with immunomodulators or anti-cancer agents hold promise for addressing complex diseases that require multifaceted treatment approaches.

In conclusion, Dexamethasone Hemisuccinate (CAS No. 3800-86-0) is a versatile and highly effective corticosteroid with broad therapeutic applications. Its unique chemical structure, enhanced solubility due to the hemisuccinate ester, and well-characterized mechanism of action make it indispensable in modern medicine. Recent research has expanded its potential uses into oncology, neurology, and critical care medicine, highlighting its enduring relevance despite decades of clinical use. As scientific understanding continues to evolve, Dexamethasone Hemisuccinate is poised to remain a cornerstone in therapeutic strategies across multiple medical disciplines.